CID 85443881

• Molecular Formula: C5H10F6PSn
• Molecular Weight: 333.81 g/mol
• InChI: InChI=1S/C2HF6P.3CH3.Sn/c3-1(4,5)9-2(6,7)8;;;;/h9H;3*1H3
• InChI Key: HVYZIPRPPOPGIC-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)C.C(F)(F)(F)PC(F)(F)F

Description

The compound with the identifier “CID 85443881” is a chemical entity registered in the PubChem database. This compound is of interest due to its unique chemical structure and potential applications in various scientific fields. It is essential to understand its properties, preparation methods, chemical reactions, and applications to fully appreciate its significance.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 85443881 involves specific synthetic routes and reaction conditions. Typically, the synthesis starts with the selection of appropriate starting materials, followed by a series of chemical reactions under controlled conditions. The reaction conditions, such as temperature, pressure, and the use of catalysts, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet the demand. This involves optimizing the synthetic routes to ensure cost-effectiveness and efficiency. The use of large-scale reactors, continuous flow systems, and advanced purification techniques are common in industrial production to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions: CID 85443881 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles under controlled conditions.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound. Substitution reactions result in the replacement of specific functional groups with new ones, leading to structurally diverse products.

Scientific Research Applications

CID 85443881 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe or reagent for studying biological processes. In medicine, this compound could be investigated for its potential therapeutic properties. Additionally, it finds applications in various industrial processes, such as the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 85443881 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s mode of action and potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds: CID 85443881 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or functional groups. For example, compounds with similar core structures but different substituents can provide insights into the structure-activity relationships.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and properties